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Compound of Interest

Compound Name: 1-chloro-10H-phenoxazine

Cat. No.: B13695462

Get Quote

Executive Summary
1-Chloro-10H-phenoxazine is a highly specialized, halogenated heterocyclic building block

utilized extensively in medicinal chemistry, fluorophore design, and materials science[1]. The

strategic placement of a chlorine atom at the 1-position of the phenoxazine core introduces

unique electronic and steric properties that govern its reactivity, making it a critical precursor for

advanced chemiluminescent probes and bioactive molecules. This guide provides an in-depth

technical analysis of its identification, synthesis, and analytical validation.

Chemical Identity and Structural Profiling
Accurate identification of 1-chloro-10H-phenoxazine is the foundational step for any

downstream application. Table 1 summarizes its core quantitative and structural data.

Table 1: Basic Identification Data
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Property Value

Chemical Name 1-Chloro-10H-phenoxazine

CAS Registry Number 116366-11-1

Molecular Formula C12H8ClNO

Molecular Weight 217.65 g/mol

SMILES Code O1C2=CC=CC=C2NC2=C1C=CC=C2Cl

| Core Structure | Halogenated tricyclic heteroaromatic |

Causality of Substitution: The unsubstituted phenoxazine core is inherently electron-rich,

making it highly susceptible to auto-oxidation. The introduction of the electronegative chlorine

atom at the 1-position exerts a strong electron-withdrawing inductive (-I) effect, which lowers

the energy of the Highest Occupied Molecular Orbital (HOMO)[2]. This modification significantly

enhances the oxidative stability of the molecule. Furthermore, the steric bulk of the ortho-

chlorine atom restricts the conformational freedom of subsequent N-substituents (at the 10-

position). This restricted rotation is a critical design feature when engineering rigid

fluorophores, as it minimizes non-radiative decay pathways and boosts quantum yield.

Synthetic Methodology: Controlled Ring Closure
To synthesize 1-chloro-10H-phenoxazine with high regioselectivity, a tandem Buchwald-

Hartwig cross-coupling followed by intramolecular etherification is the standard approach.

Step-by-Step Protocol: Synthesis of 1-Chloro-10H-
phenoxazine

Precursor Preparation: Combine 2-amino-3-chlorophenol (1.0 eq) and 1-bromo-2-

iodobenzene (1.05 eq) in an oven-dried Schlenk flask. Causality: The differential reactivity of

the halogens on the benzene ring (I > Br) ensures that the initial C-N coupling occurs

selectively at the iodinated position, preventing unwanted polymerization.

Catalyst and Ligand Addition: Add Pd2(dba)3 (0.02 eq) as the palladium source and XPhos

(0.04 eq) as the ligand. Causality: XPhos is a bulky, electron-rich biaryl phosphine ligand. It
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facilitates the oxidative addition of the aryl halide and structurally shields the palladium

intermediate, stabilizing it against the severe steric hindrance imposed by the adjacent

chlorine atom.

Base Addition and Solvent: Add sodium tert-butoxide (NaOtBu, 2.5 eq) and suspend the

mixture in anhydrous toluene. Causality: NaOtBu acts as a strong base to deprotonate both

the amine and the phenol, driving the amination and subsequent etherification steps. Toluene

provides a high-boiling, non-polar environment ideal for the thermal demands of cross-

coupling.

Thermal Cycling: Degas the mixture via three freeze-pump-thaw cycles, then heat to 110°C

under a nitrogen atmosphere for 18 hours. Causality: The initial C-N coupling forms a

diarylamine intermediate. The sustained thermal energy drives the subsequent

intramolecular C-O bond formation (ring closure).

Workup and Purification: Quench with water, extract with ethyl acetate, and purify via silica

gel column chromatography (Hexanes/EtOAc gradient). Causality: Silica gel effectively

separates the highly non-polar phenoxazine product from unreacted polar precursors and

degraded palladium byproducts.
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Ring Closure
(Intramolecular C-O Etherification)

Purification
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Step-by-step synthetic workflow for 1-chloro-10H-phenoxazine via tandem cross-coupling.

Analytical Validation Protocol
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A self-validating analytical system is required to ensure the structural integrity and purity of the

synthesized compound.

Step-by-Step Protocol: Structural Confirmation
High-Performance Liquid Chromatography (HPLC-UV): Method: Reverse-phase C18

column, gradient elution (Water/Acetonitrile with 0.1% TFA). Validation: Run a blank injection

followed by the sample spiked with an internal standard (e.g., biphenyl). The compound must

elute as a single sharp peak (>98% Area)[1]. Causality: The internal standard confirms

system suitability and retention time stability, ensuring the >98% purity metric is a

trustworthy, self-validated data point rather than a column artifact.

Liquid Chromatography-Mass Spectrometry (LC-MS): Method: Electrospray Ionization in

positive mode (ESI+). Validation: Observe the molecular ion peak at m/z ≈ 218.0 [M+H]+ and

the characteristic isotopic pattern for a single chlorine atom (approximate 3:1 ratio of M to

M+2 peaks). Causality: The 3:1 isotopic signature is an absolute, self-validating proof of the

presence of the halogen, distinguishing it from non-halogenated impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Method: 1H and 13C NMR in CDCl3 or

DMSO-d6. Validation: Identify the broad singlet corresponding to the secondary amine (N-H)

at ~8.5 ppm (if in DMSO). The aromatic region must display exactly seven distinct proton

signals[3]. Causality: The seven distinct signals confirm the asymmetric substitution pattern

caused specifically by the 1-chloro group, ruling out symmetrical isomers (like 2-chloro or 3-

chloro derivatives).

Synthesized
Compound

HPLC-UV
(Purity >98%)

1H & 13C NMR
(Structural Confirmation)
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Validated
1-Chloro-10H-phenoxazine
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Multi-modal analytical validation protocol for structural confirmation.

Applications in Advanced Diagnostics and Materials
1-Chloro-10H-phenoxazine serves as an essential precursor for developing highly sensitive

chemiluminescent and fluorescent probes. By functionalizing the secondary amine (10-

position), researchers synthesize complex derivatives such as 1-chlorophenoxazine-10-yl-

propylsulfonate[4].

Mechanistic Insight: In diagnostic assays, these derivatives act as chemifluorescent substrates

for peroxidase enzymes (e.g., Horseradish Peroxidase, HRP) in the presence of hydrogen

peroxide[5]. The 1-chloro substitution fine-tunes the redox potential of the phenoxazine core,

ensuring that the substrate remains stable against auto-oxidation in the assay buffer but is

rapidly oxidized by the HRP/H2O2 complex. This precise redox tuning significantly lowers

background noise, thereby increasing the signal-to-noise ratio and enabling the ultra-sensitive

detection of reactive oxygen species (ROS) or enzyme-linked immunosorbent assay (ELISA)

targets[6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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